4-Methylpentane-2,3-dione 2-oxime
Cat. No. B8514477
M. Wt: 129.16 g/mol
InChI Key: SNAKZQGNQQFDCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365084B2
Procedure details
Analogously to the building block synthesis of 4-iodomethyl-5-phenyl-2-p-tolyloxazole, 4-methylpentane-2,3-dione-2-oxime and 3,4-dimethylbenzaldehyde gave 2-(3,4-dimethylphenyl)-4-iodomethyl-5-isopropyloxazole.
Name
4-iodomethyl-5-phenyl-2-p-tolyloxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[I:1][CH2:2][C:3]1[N:4]=[C:5]([C:14]2[CH:19]=[CH:18][C:17]([CH3:20])=[CH:16][CH:15]=2)[O:6][C:7]=1[C:8]1[CH:13]=CC=C[CH:9]=1.[CH3:21]C(C)C(=O)C(=NO)C.CC1C=C(C=CC=1C)C=O>>[CH3:21][C:18]1[CH:19]=[C:14]([C:5]2[O:6][C:7]([CH:8]([CH3:9])[CH3:13])=[C:3]([CH2:2][I:1])[N:4]=2)[CH:15]=[CH:16][C:17]=1[CH3:20]
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Inputs
Step One
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Name
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4-iodomethyl-5-phenyl-2-p-tolyloxazole
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|
Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ICC=1N=C(OC1C1=CC=CC=C1)C1=CC=C(C=C1)C
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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CC(C(C(C)=NO)=O)C
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
CC=1C=C(C=O)C=CC1C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
CC=1C=C(C=CC1C)C=1OC(=C(N1)CI)C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
